4-(Hydroxymethyl)-2-methylbenzonitrile

• Molecular Formula: C9H9NO
• Molecular Weight: 147.17 g/mol
• IUPAC Name: 4-(hydroxymethyl)-2-methylbenzonitrile
• InChI: InChI=1S/C9H9NO/c1-7-4-8(6-11)2-3-9(7)5-10/h2-4,11H,6H2,1H3
• InChI Key: MMSSZEBAHZVBRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CO)C#N

Description

4-(Hydroxymethyl)-2-methylbenzonitrile is a useful research compound. Its molecular formula is C9H9NO and its molecular weight is 147.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium borohydride (33 mg, 1.54 mmol) was added into a solution of methyl 4-cyano-3-methylbenzoate (245 mg, 1.40 mmol) in THF (3 mL) and the resulting mixture was stirred at RT for 4 hours. The reaction mixture was diluted with water (10 mL) and extracted with EtOAc (4×20 mL). The combined organic fractions were dried (MgSO4) and concentrated under vacuum. The residue was purified by flash chromatography (silica, petrol ether/EtOAc) to give the title compound as a colorless gum (195 mg, 95%). 1H NMR (CDCl3, 400 MHz) δ 7.58 (1H, d, J=7.9 Hz), 7.33 (1H, s), 7.26 (1H, m), 4.74 (2H, s), 2.55 (3H, s), 1.95 (1H, s). LC/MS (Method A): 144 (M+H)+. HPLC (Method F) Rt 3.95 min (Purity: 95.3%).